Cas no 1186405-06-0 (2-Chloro-6-(dimethylamino)nicotinaldehyde)

• Product Name: 2-Chloro-6-(dimethylamino)nicotinaldehyde
• CAS No: 1186405-06-0
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• MDL: MFCD12827813
• CID: 1027274
• PubChem ID: 45588339
• Update Time: 2025-05-23

2-Chloro-6-(dimethylamino)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(dimethylamino)nicotinaldehyde
• 2-Chloro-6-(dimethylamino)nicotildehyde
• AG-B-90427
• ANW-55127
• CTK7H9629
• MolPort-009-196-046
• SBB090227
• CS-0365224
• 1186405-06-0
• SB53940
• MFCD12827813
• GD-0748
• AKOS005072936
• 2-chloro-6-(dimethylamino)pyridine-3-carbaldehyde
• DTXSID50670631

• MDL： MFCD12827813
• Inchi： 1S/C8H9ClN2O/c1-11(2)7-4-3-6(5-12)8(9)10-7/h3-5H,1-2H3
• InChI Key： WVXSYLMEMVHULX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C=CC(=N1)N(C)C

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Melting Point: 111-112°

2-Chloro-6-(dimethylamino)nicotinaldehyde Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 2-Chloro-6-(dimethylamino)nicotinaldehyde

Introduction to 2-Chloro-6-(dimethylamino)nicotinaldehyde (CAS No. 1186405-06-0)

2-Chloro-6-(dimethylamino)nicotinaldehyde is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1186405-06-0, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The presence of both chloro and dimethylamino substituents on the nicotinaldehyde backbone imparts distinct reactivity and selectivity, making it a valuable intermediate in various synthetic pathways.

The compound’s molecular structure, featuring a pyridine ring with aldehyde functionality, positions it as a versatile building block for the synthesis of more complex molecules. In recent years, there has been growing interest in exploring the pharmacological properties of derivatives derived from nicotinaldehyde analogs. The chloro group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the dimethylamino group contributes to basicity and potential interactions with biological targets.

Recent studies have highlighted the utility of 2-Chloro-6-(dimethylamino)nicotinaldehyde in the development of novel therapeutic agents. Researchers have been investigating its role as a precursor in synthesizing small-molecule inhibitors targeting various diseases. For instance, its structural motif has been explored in the design of kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The aldehyde group provides a reactive site for further functionalization, enabling the attachment of pharmacophores that enhance binding affinity to specific biological receptors.

The compound’s significance extends to its application in medicinal chemistry, where it serves as a scaffold for generating libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for further optimization. The combination of chloro and dimethylamino functionalities allows for diverse chemical modifications, including condensation reactions with hydrazines or amides, leading to the formation of Schiff bases and other heterocyclic compounds.

In addition to its pharmaceutical applications, 2-Chloro-6-(dimethylamino)nicotinaldehyde has shown promise in agrochemical research. Derivatives of this compound have been tested for their potential as intermediates in synthesizing novel pesticides and herbicides. The structural features that make it valuable in drug discovery also contribute to its efficacy in controlling pests by interfering with essential biological processes.

The synthesis of 2-Chloro-6-(dimethylamino)nicotinaldehyde involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include chlorination of 6-(dimethylamino)nicotine followed by formylation at the 2-position. These processes often employ palladium-catalyzed cross-coupling reactions or Vilsmeier-Haack formylation for introducing the aldehyde group. The precision required in these synthetic steps underscores the compound’s importance as a high-value intermediate.

The compound’s reactivity also makes it a useful tool in mechanistic studies and catalytic investigations. Researchers have employed it to study transition metal-catalyzed reactions, particularly those involving C-H activation and functionalization. Its role as a substrate in these studies provides insights into reaction mechanisms and helps develop more efficient catalytic systems.

Ethical considerations are paramount when handling 2-Chloro-6-(dimethylamino)nicotinaldehyde, despite not being classified as a hazardous or controlled substance. Proper laboratory protocols must be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats during experimental procedures. Furthermore, waste disposal must comply with environmental regulations to minimize ecological impact.

The future prospects of 2-Chloro-6-(dimethylamino)nicotinaldehyde are promising, with ongoing research exploring new synthetic methodologies and applications. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of novel derivatives with enhanced biological activity. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into clinical applications.

In conclusion, 2-Chloro-6-(dimethylamino)nicotinaldehyde (CAS No. 1186405-06-0) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features enable diverse functionalization pathways, making it an indispensable tool for researchers worldwide. As scientific understanding progresses, this compound is poised to play an even greater role in advancing chemical biology and drug discovery efforts.